![molecular formula C16H11BrN2O B049426 3-Bromo-5-(2-pyridyl)-1-phenyl-1,2-dihydropyridin-2-one CAS No. 381248-06-2](/img/structure/B49426.png)
3-Bromo-5-(2-pyridyl)-1-phenyl-1,2-dihydropyridin-2-one
Overview
Description
3-Bromo-5-(2-pyridyl)-1-phenyl-1,2-dihydropyridin-2-one, also known as 3-Bromo-5-Pyridyl-1-Phenyl-1,2-Dihydropyridine-2-One, is a heterocyclic organic compound with a wide range of applications in the field of organic synthesis. It is synthesized from 3-bromo-5-pyridine and 1-phenyl-1,2-dihydropyridine-2-one and is used as a starting material for the synthesis of various compounds. This compound is a versatile compound that has been studied for its potential applications in biochemistry, medicinal chemistry, and material science.
Scientific Research Applications
Precursor for Synthesis of Polyheterocyclic Ring Systems : A study by Abdel‐Latif, Mehdhar, and Abdel-Ghani (2019) utilized a related compound, 3-amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine, as a precursor for synthesizing new polyheterocyclic ring systems, highlighting its potential in complex chemical syntheses (Abdel‐Latif, Mehdhar, & Abdel-Ghani, 2019).
Intermediate for Synthesis of Lipid-like Compounds : Rucins et al. (2020) synthesized and characterized six 2,6-di(bromomethyl)-3,5-bis(alkoxycarbonyl)-4-aryl-1,4-dihydropyridines, which are intermediates for the synthesis of various lipid-like compounds (Rucins et al., 2020).
Synthesis of Fused Bicyclic N-Allyl-Aziridines : A 2004 study by Cardillo et al. described a practical synthesis of 3-bromo-5,6-dihydropyridin-2-ones from β,γ-unsaturated α-bromo-ketenes and imines, leading to fused bicyclic N-allyl-aziridines (Cardillo et al., 2004).
Synthesis of 1-(4-Bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one : Wang et al. (2016) synthesized this compound from pyridin-4-ol and 4-bromo-2-fluoroaniline, providing insights into the synthetic versatility of similar dihydropyridinones (Wang et al., 2016).
Formation of Novel Compounds : Ondrus, Pasutto, Knaus, and Giam (1978) explored the reactions of 2-n-butyl(phenyl)-1,2-dihydropyridines with isocyanates, pyridyl esters, and diethyl chlorophosphate, leading to the formation of novel compounds (Ondrus et al., 1978).
Potential Pharmaceutical Applications : Novel 5-bromopyrimidine derivatives were selectively synthesized in high yields by Jin Wusong (2011), demonstrating potential pharmaceutical applications (Jin Wusong, 2011).
Cycloadduct Formation with Substituted Phenyl Isocyanates : Hisano et al. (1979) studied the cycloaddition of substituted phenyl isocyanates to 3,5-dimethyl and 3,5-dibromopyridine N-oxides, yielding 2,3-dihydropyridine derivatives (Hisano et al., 1979).
Safety and Hazards
Mechanism of Action
Mode of Action
The exact mode of action of 3-Bromo-5-(2-pyridyl)-1-phenyl-1,2-dihydropyridin-2-one is currently unknown due to the lack of specific studies on this compound . .
Pharmacokinetics
Its molecular weight (32717 g/mol) and LogP value (3) suggest that it may have good bioavailability, as these parameters are within the optimal range for drug-like molecules .
properties
IUPAC Name |
3-bromo-1-phenyl-5-pyridin-2-ylpyridin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11BrN2O/c17-14-10-12(15-8-4-5-9-18-15)11-19(16(14)20)13-6-2-1-3-7-13/h1-11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSESXDVCGLBTLD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C=C(C=C(C2=O)Br)C3=CC=CC=N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90624698 | |
Record name | 5'-Bromo-1'-phenyl[2,3'-bipyridin]-6'(1'H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90624698 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
327.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
381248-06-2 | |
Record name | 5'-Bromo-1'-phenyl[2,3'-bipyridin]-6'(1'H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90624698 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-bromo-1-phenyl-5-(pyridin-2-yl)-1,2-dihydropyridin-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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